Cas no 6960-42-5 (7-nitro-1H-indole)

7-nitro-1H-indole Properties

Names and Identifiers

• 7-Nitro-1H-indole
• n-Methylindole
• 7-Nitroindole
• 1H-Indole,7-nitro
• 7-Nitro-indol
• INDOLE,7-NITRO
• NSC 69874
• 1H-Indole, 7-nitro-
• INDOLE, 7-NITRO-
• LZJGQIVWUKFTRD-UHFFFAOYSA-N
• 7-nitro indole
• NSC69874
• PubChem7441
• KSC353K7L
• 1H-Indole, 7-nitro- (9CI)
• STK249657
• SBB003947
• RW2304
• LS20785
• TRA0042365
• N0685
• SCHEMBL259909
• PS-5704
• AKOS005207160
• HY-W001974
• AM20060938
• 7-Nitroindole, 97%
• CS-W001974
• DTXSID20219879
• A9204
• CHEMBL164632
• N-3040
• SY004017
• Z1255382963
• AC-3141
• NSC-69874
• EN300-118948
• FT-0621473
• 6960-42-5
• 5-20-07-00044 (Beilstein Handbook Reference)
• BRN 0130874
• AB00500
• MFCD00005683
• DB-012440
• DTXCID20142370
• +Expand

• MDL： MFCD00005683
• InChIKey： LZJGQIVWUKFTRD-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c11-10(12)7-3-1-2-6-4-5-9-8(6)7/h1-5,9H
• SMILES： [O-][N+](C1=C([H])C([H])=C([H])C2C([H])=C([H])N([H])C=21)=O
• BRN： 0130874

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.043
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.6

Experimental Properties

• LogP: 2.59930
• PSA: 61.61000
• Refractive Index: 1.5770 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 362.6°C at 760 mmHg
• Melting Point: 94-98 °C (lit.)
• Flash Point: 173.1℃
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not available
• Density: 1.3264 (rough estimate)

7-nitro-1H-indole Security Information

• Symbol: GHS08
• RTECS：NM1169000
• WGK Germany：3
• Safety Term：S36/37;S45
• Safety Instruction： S36/37-S45
• Risk Phrases：R68
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H341
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 68
• Signal Word：Warning
• HazardClass：IRRITANT-HARMFUL

7-nitro-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%